Cas no 1806949-02-9 (Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate
• CAS No: 1806949-02-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4805060
• Update Time: 2025-10-31

Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-2-17-10(16)6-3-5(4-13)7(8(11)12)9(15)14-6/h3,8H,2,4,13H2,1H3,(H,14,15)
• InChI Key： OUQGZMWVFGWBRG-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(C(=O)OCC)=CC=1CN)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 402
• XLogP3: -0.3
• Topological Polar Surface Area: 81.4

Additional information on Ethyl 4-(aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate

Ethyl 4-(Aminomethyl)-3-(Difluoromethyl)-2-Hydroxypyridine-6-Carboxylate (CAS No. 1806949-02-9): A Comprehensive Overview

Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1806949-02-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate is a complex organic molecule with a molecular formula of C₁₂H₁₃F₂N₂O₃. The compound features a pyridine ring substituted with an aminomethyl group at the 4-position, a difluoromethyl group at the 3-position, and a hydroxyl group at the 2-position. The carboxylate ester group is attached to the 6-position of the pyridine ring. These functional groups contribute to the compound's unique chemical and biological properties.

The presence of the difluoromethyl group enhances the lipophilicity of the molecule, which can improve its cellular uptake and bioavailability. The hydroxyl group provides hydrogen bonding capabilities, which can influence the compound's solubility and interactions with biological targets. The aminomethyl group can participate in various chemical reactions, making it a versatile functional group for further derivatization.

Synthesis Methods

The synthesis of Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has been reported in several studies. One common approach involves the reaction of 4-chloro-3-difluoromethyl-2-hydroxypyridine-6-carboxylic acid with ethylamine in the presence of a coupling reagent such as EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-Hydroxybenzotriazole). The resulting intermediate is then treated with formaldehyde to introduce the aminomethyl group.

An alternative synthetic route involves the use of organometallic reagents such as Grignard reagents or organolithium reagents to functionalize the pyridine ring. This method can provide higher yields and better control over regioselectivity. Recent advancements in catalytic methods have also enabled more efficient and environmentally friendly syntheses of this compound.

Biological Activities

Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has shown promising biological activities in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. The compound has also exhibited anti-inflammatory properties, which could be beneficial in treating inflammatory diseases such as arthritis and asthma.

In addition to its enzymatic inhibition and anti-inflammatory effects, Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has been investigated for its potential as an antiviral agent. Research has shown that it can interfere with viral replication processes, particularly in viruses that rely on specific host enzymes for their life cycle. This property makes it an attractive candidate for further development as an antiviral therapeutic.

Clinical Applications and Research Advancements

The potential clinical applications of Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate are currently being explored through preclinical studies and early-stage clinical trials. Preclinical studies have demonstrated its safety profile and efficacy in animal models of metabolic disorders and inflammatory diseases. These findings have paved the way for further clinical investigations.

In recent years, several research groups have published studies on the pharmacokinetics and pharmacodynamics of this compound. These studies have provided valuable insights into its metabolism, distribution, and excretion in vivo. The data suggest that Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate has favorable pharmacokinetic properties, which could support its use as an oral therapeutic agent.

Conclusion

Ethyl 4-(Aminomethyl)-3-(difluoromethyl)-2-hydroxypyridine-6-carboxylate (CAS No. 1806949-02-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies continue to explore its full potential, paving the way for new treatments in various medical fields.